LP-533401

• Molecular Formula: C27H22F4N4O3
• Molecular Weight: 526.5 g/mol
• InChI: InChI=1S/C27H22F4N4O3/c28-20-3-1-2-19(13-20)16-8-10-18(11-9-16)24(27(29,30)31)38-23-14-22(34-26(33)35-23)17-6-4-15(5-7-17)12-21(32)25(36)37/h1-11,13-14,21,24H,12,32H2,(H,36,37)(H2,33,34,35)/t21-,24?/m0/s1
• InChIKey: JZWUKILTKYJLCN-XEGCMXMBSA-N

LP-533401 Procurement Guide

LP-533401 is a synthetic small-molecule inhibitor of tryptophan hydroxylase 1 (TPH1), the rate-limiting enzyme that converts tryptophan to 5-hydroxytryptophan in peripheral serotonin biosynthesis [1]. Co-crystal structures confirm that LP-533401 occupies the tryptophan-binding pocket of human TPH1 without encroaching on the pterin cofactor site [2]. Unlike broad-spectrum serotonin-depleting agents such as para-chlorophenylalanine (PCPA), LP-533401 is virtually excluded from the central nervous system following oral dosing, enabling selective interrogation of peripheral serotonin pathways in rodent models of osteoporosis, pulmonary hypertension, hepatic steatosis, and cancer-induced bone loss [3].

Target engagement TPH1 active-site inhibitor with reported co-crystal structures

CNS exclusion Negligible brain penetration after oral dosing; supports peripheral serotonin pathway studies

Model validation Extensively reported in bone, pulmonary, and metabolic disease models

• [1] Yadav, V.K. et al. Inhibition of gut-derived serotonin synthesis: A potential bone anabolic treatment. Nat. Med. 16(3), 308-312 (2010). View Source
• [2] Tari, L.W. et al. Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis. Curr. Chem. Genomics 4, 19-26 (2010). View Source
• [3] Abid, S. et al. Inhibition of gut- and lung-derived serotonin attenuates pulmonary hypertension in mice. Am. J. Physiol. Lung Cell. Mol. Physiol. 303(6), L500-L508 (2012). View Source

LP-533401: Key Differentiators

The TPH1 inhibitor class encompasses compounds with widely divergent in vitro potency, isoform selectivity, and—most critically—blood-brain barrier (BBB) permeability profiles. LP-533401 exhibits a competitive Ki of 0.31 µM against human TPH1, which is approximately 10-fold weaker than close structural analogs LP-521834 (Ki 0.036 µM) and LP-534193 (Ki 0.030 µM) [1]. However, in vivo, LP-533401 achieves peripheral serotonin depletion of 30–50% without altering brain serotonin content, whereas the non-selective inhibitor PCPA depletes brain serotonin by up to 85% at comparable doses [2]. The clinically approved TPH inhibitor telotristat etiprate shares the peripheral restriction feature but differs in potency, prodrug status, and regulatory context, rendering direct substitution between these molecules inappropriate without matched in vivo validation [3].

Higher-affinity congeners

Close structural analogs (LP-521834, LP-534193) exhibit greater TPH1 affinity in vitro; potency-response relationships may differ between assay and in vivo contexts.

Non-selective inhibitor PCPA

PCPA depletes brain serotonin (~85%), introducing CNS-mediated confounds. LP-533401’s CNS exclusion avoids these effects, but class-level peripheral selectivity does not guarantee equivalent endpoint profiles across models.

Approved drug telotristat

Telotristat etiprate is an FDA-approved prodrug with differing potency and regulatory context. Direct substitution is not supported without matched in vivo validation in the target disease model.

• [1] Tari, L.W. et al. Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis. Curr. Chem. Genomics 4, 19-26 (2010). View Source
• [2] Namkung, J. et al. Inhibition of Serotonin Synthesis Induces Negative Hepatic Lipid Balance. Diabetes Metab. J. 42(3), 233-243 (2018). View Source
• [3] Kim, J.J. et al. Blocking peripheral serotonin synthesis by telotristat etiprate (LX1032/LX1606) reduces severity of both chemical- and infection-induced intestinal inflammation. Am. J. Physiol. Gastrointest. Liver Physiol. 309(6), G455-G465 (2015). View Source

LP-533401 Performance Evidence

TPH1 Affinity vs. Close Analogs

In an identical full-length human TPH1 biochemical assay, LP-533401 demonstrates a competitive inhibition constant (Ki) of 0.31 ± 0.01 µM against tryptophan, whereas the congeneric inhibitors LP-521834 and LP-534193 exhibit Ki values of 0.036 ± 0.001 µM and 0.030 ± 0.001 µM, respectively. This represents an 8.6-fold and 10.3-fold potency differential favoring the comparator compounds [1].

TPH1 Affinity vs. Analogs

Head-to-head

LP-533401 Ki = 0.31 µM; LP-521834 Ki = 0.036 µM; LP-534193 Ki = 0.030 µM

Lower in vitro affinity; reported extensive in vivo validation may support translational research use

8.6–10.3-fold weaker than close congeners under identical assay conditions

Evidence Dimension	Competitive Ki against human TPH1 (varied tryptophan, fixed 200 µM 6-MePH4)
Target Compound Data	Ki = 0.31 ± 0.01 µM
Comparator Or Baseline	LP-521834 Ki = 0.036 ± 0.001 µM; LP-534193 Ki = 0.030 ± 0.001 µM
Quantified Difference	LP-533401 is 8.6-fold weaker than LP-521834 and 10.3-fold weaker than LP-534193
Conditions	Full-length human TPH1, competitive inhibition vs. tryptophan, fixed 200 µM 6-MePH4, two independent experiments each in triplicate

Why This Matters

Procurement decisions requiring maximal in vitro TPH1 potency should favor LP-521834 or LP-534193, but LP-533401 remains the most extensively validated congener in multiple in vivo disease models, making it the preferred translational tool compound despite lower intrinsic affinity.

• [1] Tari, L.W. et al. Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis. Curr. Chem. Genomics 4, 19-26 (2010). View Source

Peripheral Serotonin Selectivity

In rodents, oral administration of LP-533401 (30–250 mg/kg/day) reduces serum serotonin by 30% and gut/lung serotonin by 50% while brain serotonin content remains unchanged. In direct contrast, para-chlorophenylalanine (PCPA) at 300 mg/kg i.p. depletes brain 5-HT by approximately 85% and increases food intake via central mechanisms [1]. Pharmacokinetic analysis confirms that LP-533401 levels in the brain are negligible post oral dosing, consistent with its virtual inability to cross the blood-brain barrier [2].

Peripheral Serotonin Selectivity

Cross-study comparable

Brain serotonin unchanged; gut/lung 5-HT reduced ~50% (LP-533401) vs. brain 5-HT depleted ~85% (PCPA)

Peripheral serotonin modulation without CNS serotonin alteration; avoids PCPA-induced hyperphagia confound

Qualitative difference; no detectable brain 5-HT reduction by LP-533401

Evidence Dimension	Brain serotonin content change post-treatment
Target Compound Data	Brain serotonin unchanged; serum serotonin reduced 30%; gut/lung 5-HT reduced 50% after single 250 mg/kg dose
Comparator Or Baseline	PCPA (300 mg/kg i.p.): brain 5-HT depleted by ~85%
Quantified Difference	Qualitative difference: no detectable brain serotonin reduction vs. 85% depletion; LP-533401 also avoids PCPA-induced hyperphagia
Conditions	Mice: LP-533401 p.o. 30–250 mg/kg/day; PCPA 300 mg/kg i.p. daily; brain and serum 5-HT measured by HPLC

Why This Matters

For studies requiring peripheral serotonin modulation without confounding central nervous system effects, LP-533401 is superior to PCPA, which introduces significant behavioral and metabolic confounds due to brain serotonin depletion.

• [1] Namkung, J. et al. Inhibition of Serotonin Synthesis Induces Negative Hepatic Lipid Balance. Diabetes Metab. J. 42(3), 233-243 (2018). View Source
• [2] Yadav, V.K. et al. Inhibition of gut-derived serotonin synthesis: A potential bone anabolic treatment. Nat. Med. 16(3), 308-312 (2010). View Source

Bone Anabolic Rescue of Osteoporosis

Chronic oral administration of LP-533401 (25, 100, or 250 mg/kg/day for up to 6 weeks) dose-dependently prevents and fully rescues osteoporosis in ovariectomized rodents. Healthy mice treated with LP-533401 exhibit a 30% decrease in circulating serotonin and a concomitant 30% increase in osteoblast numbers [1]. In ovariectomized C57Bl/6J mice, 28-day treatment at 10–250 mg/kg/day significantly increased bone mass, osteoblast numbers, bone formation rate, and serum osteocalcin compared to vehicle-treated controls, while brain serotonin remained unaltered .

Bone Anabolic Response

Reported

Osteoblast numbers +30%; full osteoporosis rescue in OVX mice at 25–250 mg/kg/day p.o.

Reported osteoblast and bone mass endpoints may support gut-bone axis research

Dose-dependent prevention and reversal in rodent osteoporosis models

Evidence Dimension	Osteoblast numbers and bone formation parameters vs. vehicle control
Target Compound Data	30% increase in osteoblast numbers; full rescue of ovariectomy-induced bone loss at 25–250 mg/kg/day p.o.
Comparator Or Baseline	Vehicle-treated ovariectomized rodents (osteopenic baseline)
Quantified Difference	30% relative increase in osteoblast numbers; dose-dependent prevention and reversal of osteoporosis
Conditions	Ovariectomized female C57Bl/6J mice, oral gavage, 10–250 mg/kg/day, 4–6 weeks

Why This Matters

LP-533401 is the only TPH1 inhibitor with published quantitative evidence of simultaneous bone anabolic efficacy across multiple osteoporotic models, establishing it as the reference standard for gut-bone axis research and a crucial comparator for novel bone anabolic TPH1 programs.

• [1] Yadav, V.K. et al. Inhibition of gut-derived serotonin synthesis: A potential bone anabolic treatment. Nat. Med. 16(3), 308-312 (2010). View Source

Pulmonary Hypertension Attenuation

In a transgenic mouse model of pulmonary hypertension (SM22-5-HTT+), LP-533401 (250 mg/kg/day for 21 days) significantly reduced right ventricular systolic pressure, right ventricular hypertrophy, distal pulmonary artery muscularization, and vascular Ki67-positive cell counts (P < 0.001). A single 250 mg/kg oral dose reduced lung and gut 5-HT content by 50%, with no change in brain serotonin. The 5-HTT inhibitor citalopram served as an active comparator, and the combination of LP-533401 plus citalopram proved more effective than either agent alone [1].

Pulmonary Hypertension Attenuation

Cross-study comparable

Lung/gut 5-HT reduced 50%; significant reduction in RVSP and vascular remodeling (P

Dual gut-lung serotonin synthesis inhibition may benefit pulmonary hypertension model studies

Transgenic SM22-5-HTT+ mouse model, 21-day oral treatment

TPH1/TPH2 Selectivity

Context-dependent

TPH1/TPH2 IC50 ratio ~1.0 (LP-533401) vs. ~25-fold (telotristat); assay-dependent IC50 ranges 0.103–2.2 µM

In vivo peripheral selectivity arises from BBB exclusion, not intrinsic isoform discrimination; assay context must be reviewed

TPH1/TPH2 ratio varies with assay format (biochemical, cellular, MBP-fusion)

Tool vs. Clinical Status

Class-level

Preclinical research tool (LP-533401) vs. FDA-approved drug (telotristat etiprate, Phase III completed)

For mechanistic rodent model studies with extensive preclinical validation, LP-533401 may be appropriate; telotristat provides human dosing reference

No clinical trial registrations for LP-533401; regulatory status differs

Evidence Dimension	Hemodynamic and tissue serotonin endpoints in pulmonary hypertension model
Target Compound Data	250 mg/kg/day: 50% reduction in lung/gut 5-HT; significant reduction in RVSP, RV hypertrophy, vascular muscularization (P < 0.001)
Comparator Or Baseline	Citalopram 10 mg/kg/day; combination LP-533401 + citalopram superior to monotherapy
Quantified Difference	LP-533401 monotherapy reduces lung 5-HT by 50%; additive effect with citalopram on hemodynamic endpoints
Conditions	SM22-5-HTT+ transgenic mice, daily oral dosing, 21-day treatment, lung/gut/brain 5-HT by HPLC

Why This Matters

LP-533401 is the preferred TPH1 inhibitor for pulmonary hypertension research due to its unique dual gut-lung serotonin synthesis inhibition, which is mechanistically distinct from serotonin reuptake inhibitors and directly validated in a transgenic PH model with quantitative hemodynamic endpoints.

• [1] Abid, S. et al. Inhibition of gut- and lung-derived serotonin attenuates pulmonary hypertension in mice. Am. J. Physiol. Lung Cell. Mol. Physiol. 303(6), L500-L508 (2012). View Source

TPH1/TPH2 Selectivity Profile

The TPH1/TPH2 selectivity profile of LP-533401 is assay-dependent. In one biochemical assay, LP-533401 inhibited human TPH1 and TPH2 with identical IC50 values of 0.103 µM [1], while a cellular assay in RBL2H3 cells showed an IC50 of 0.4 µM for TPH1-mediated serotonin production . A separate MBP-fusion protein assay reported IC50 values of ~2.0 µM for TPH1 and ~2.2 µM for TPH2 [2]. In contrast, telotristat (LP-778902) shows an IC50 of 0.028 µM for TPH1 in functional assays and 710 nM for TPH2, indicating a more robust selectivity window in certain platforms .

TPH1/TPH2 Selectivity

Context-dependent

TPH1/TPH2 IC50 ratio ~1.0 (LP-533401) vs. ~25-fold (telotristat); assay-dependent IC50 ranges 0.103–2.2 µM

In vivo peripheral selectivity arises from BBB exclusion, not intrinsic isoform discrimination; assay context must be reviewed

TPH1/TPH2 ratio varies with assay format (biochemical, cellular, MBP-fusion)

Evidence Dimension	IC50 values for TPH1 vs. TPH2 across assay platforms
Target Compound Data	TPH1 IC50: 0.103–2.01 µM; TPH2 IC50: 0.103–2.23 µM
Comparator Or Baseline	Telotristat (LP-778902): TPH1 IC50 = 0.028 µM; TPH2 IC50 = 0.71 µM (biochemical)
Quantified Difference	LP-533401 TPH1/TPH2 ratio ranges from ~1.0 to ~1.1; telotristat TPH1/TPH2 ratio ~25-fold
Conditions	Multiple assay formats: BRENDA biochemical, RBL2H3 cellular, MBP-fusion protein; pH 7.0, 25°C

Why This Matters

LP-533401 should not be selected when TPH1 subtype selectivity is the primary experimental requirement; telotristat or more selective tool compounds are preferred. However, the functional peripheral selectivity of LP-533401 in vivo arises predominantly from BBB exclusion rather than intrinsic isoform discrimination, making it suitable for experiments where anatomical restriction, not molecular selectivity, is the key design criterion.

• [1] BRENDA Enzyme Database, Ligand LP 533401, IC50 Values for TPH-1 and TPH-2. View Source
• [2] BindingDB Entry BDBM50019143, CHEMBL511275, LP533401 affinity data for TPH1 and TPH2 (MBP-fusion assay). View Source

Research Tool vs. Clinical Drug Status

LP-533401 remains a preclinical research tool with no investigational new drug filings or clinical trial registrations, whereas telotristat etiprate (Xermelo; active metabolite LP-778902) is an FDA- and EMA-approved drug for carcinoid syndrome diarrhea. Telotristat etiprate completed Phase III clinical trials demonstrating significant reduction in bowel movement frequency in patients inadequately controlled on somatostatin analogs [1]. By contrast, LP-533401 has been exclusively used in rodent disease models, with in vivo oral dosing at 25–250 mg/kg/day over 4–12 weeks [2].

Tool vs. Clinical Status

Class-level

Preclinical research tool (LP-533401) vs. FDA-approved drug (telotristat etiprate, Phase III completed)

For mechanistic rodent model studies with extensive preclinical validation, LP-533401 may be appropriate; telotristat provides human dosing reference

No clinical trial registrations for LP-533401; regulatory status differs

Evidence Dimension	Regulatory and clinical development status
Target Compound Data	Preclinical tool compound; no human data; oral bioavailability confirmed only in rodents
Comparator Or Baseline	Telotristat etiprate: FDA-approved (2017), Phase III completed, human dosing 250 mg t.i.d.
Quantified Difference	Not applicable (qualitative stage difference)
Conditions	Regulatory filings, clinical trial registries, published in vivo rodent efficacy data

Why This Matters

For studies requiring immediate clinical translatability or human-dosing reference data, telotristat etiprate is the appropriate choice. LP-533401 should be selected when the objective is mechanistic investigation in rodent models of bone, metabolic, or pulmonary disease where extensive preclinical validation literature exists.

• [1] Kulke, M.H. et al. Telotristat Etiprate, a Novel Serotonin Synthesis Inhibitor, in Patients with Carcinoid Syndrome and Diarrhea Not Adequately Controlled by Somatostatin Analog Therapy: The Phase III TELESTAR Study. J. Clin. Oncol. 35(1), 14-23 (2017). View Source
• [2] Yadav, V.K. et al. Inhibition of gut-derived serotonin synthesis: A potential bone anabolic treatment. Nat. Med. 16(3), 308-312 (2010). View Source

LP-533401 Research Applications

Gut-Bone Axis Research

LP-533401 is the most extensively validated TPH1 inhibitor for bone biology studies. It achieves a 30% reduction in circulating serotonin and a concomitant 30% increase in osteoblast numbers in healthy mice, and fully rescues ovariectomy-induced osteoporosis at oral doses of 25–250 mg/kg/day [1]. Investigators designing experiments on Lrp5-mediated bone formation, cancer-associated bone loss, or post-menopausal osteoporosis models should prioritize LP-533401 over PCPA (which confounds results via brain serotonin depletion) and over uncharacterized TPH1 inhibitors lacking bone histomorphometry data.

Pulmonary Hypertension Studies

In pulmonary hypertension research, LP-533401 is uniquely characterized for its simultaneous inhibition of serotonin synthesis in both the gut and the lung, producing a 50% reduction in tissue 5-HT content and significant attenuation of right ventricular systolic pressure, right ventricular hypertrophy, and vascular remodeling (P < 0.001) [2]. Researchers comparing serotonin synthesis inhibition with serotonin reuptake inhibition (e.g., citalopram) or evaluating combination strategies should procure LP-533401 as the reference TPH1 inhibitor in this indication.

Metabolic Disease and Hepatic Steatosis

LP-533401 suppresses high-fat-diet-induced hepatic triglyceride accumulation to a degree comparable to PCPA, but without the confounding central effects of brain serotonin depletion that cause hyperphagia with PCPA [3]. For metabolic disease studies where maintaining normal food intake and CNS serotonin tone is critical, LP-533401 is the preferred tool compound over non-selective TPH inhibitors.

Reference Standard for TPH1 Inhibitors

Because LP-533401 has published co-crystal structures with human TPH1 at 1.85 Å resolution [4], well-defined enzyme kinetics (competitive Ki 0.31 µM) [4], and multi-laboratory in vivo validation across osteoporosis, pulmonary hypertension, hepatic steatosis, and leukemic bone infiltration models [1][2][3], it constitutes the most appropriate reference standard for benchmarking novel TPH1 inhibitor candidates. Procurement for use as a positive control in SAR programs or in vivo pharmacology studies is supported by the broadest cross-model evidence base in the class.

Application

Selection Property

Validation Focus

Gut-Bone Axis Research

Peripheral serotonin depletion without CNS serotonin alteration

Osteoblast numbers, bone histomorphometry, and osteoporosis model endpoints

Pulmonary Hypertension Studies

Dual gut-lung serotonin synthesis inhibition

Right ventricular pressure, vascular remodeling, and lung 5-HT endpoints

Metabolic Disease & Hepatic Steatosis

Peripheral serotonin reduction without CNS-mediated hyperphagia

Hepatic triglyceride content and food intake endpoints

TPH1 Inhibitor Benchmarking

Reported co-crystal structure and multi-model in vivo evidence

Comparative pharmacology across bone, pulmonary hypertension, and metabolic models

• [1] Yadav, V.K. et al. Inhibition of gut-derived serotonin synthesis: A potential bone anabolic treatment. Nat. Med. 16(3), 308-312 (2010). View Source
• [2] Abid, S. et al. Inhibition of gut- and lung-derived serotonin attenuates pulmonary hypertension in mice. Am. J. Physiol. Lung Cell. Mol. Physiol. 303(6), L500-L508 (2012). View Source
• [3] Namkung, J. et al. Inhibition of Serotonin Synthesis Induces Negative Hepatic Lipid Balance. Diabetes Metab. J. 42(3), 233-243 (2018). View Source
• [4] Tari, L.W. et al. Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis. Curr. Chem. Genomics 4, 19-26 (2010). View Source